Cas no 135070-68-7 ([1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl-
• CAS No: 135070-68-7
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 1237616
• Update Time: 2024-08-03

[1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl-

• Inchi： 1S/C14H11ClO2/c1-9-2-4-10(5-3-9)12-7-6-11(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： DUOORCZINRRBOP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC=C(Cl)C=C1C(O)=O

Computed Properties

• Exact Mass: 246.04483

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±27.0 °C(Predicted)
• PSA: 37.3
• pka: 3.56±0.36(Predicted)